N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide

• IUPAC Name: N-[5-(4-benzylpiperidin-1-yl)sulfonyl-2-methoxyphenyl]acetamide
• InChI: InChI=1S/C21H26N2O4S/c1-16(24)22-20-15-19(8-9-21(20)27-2)28(25,26)23-12-10-18(11-13-23)14-17-6-4-3-5-7-17/h3-9,15,18H,10-14H2,1-2H3,(H,22,24)
• InChI Key: YKNPBTVXEMHJNP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)CC3=CC=CC=C3)OC
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide, commonly known as BMS-986020, is a potent and selective inhibitor of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. TRPV4 is a non-selective cation channel that is expressed in various tissues and plays an important role in a wide range of physiological processes, including osmoregulation, thermoregulation, and pain sensation.

Mechanism of Action

BMS-986020 acts as a potent and selective inhibitor of the N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide ion channel, which is involved in a variety of physiological processes. The this compound channel is activated by a wide range of stimuli, including temperature, mechanical stress, and chemical ligands. Inhibition of this compound by BMS-986020 leads to a decrease in calcium influx, which in turn leads to a reduction in downstream signaling pathways.
Biochemical and Physiological Effects:
BMS-986020 has been shown to have a number of biochemical and physiological effects in preclinical models. These include a reduction in pain behavior in models of neuropathic pain, a decrease in joint pain and inflammation in models of osteoarthritis, and a reduction in inflammation and damage in models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMS-986020 is its selectivity for the N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide ion channel, which allows for specific modulation of this target in preclinical models. However, one limitation of the compound is its relatively low solubility, which may limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for the study of BMS-986020. These include further evaluation of the compound in clinical trials for the treatment of chronic cough and interstitial cystitis, as well as exploration of its potential use in other disease models, such as chronic pain and neurodegenerative diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of BMS-986020 and to optimize its pharmacological properties for use in clinical settings.

Scientific Research Applications

BMS-986020 has been extensively studied in preclinical models and has shown promising results in a variety of disease models, including osteoarthritis, inflammatory bowel disease, and neuropathic pain. The compound has also been evaluated in clinical trials for the treatment of chronic cough and interstitial cystitis.